7-(5-Ethoxypyridin-3-yl)-1-methyl-1,7-diazaspiro[4.4]nonane

• CAS RN: 646055-68-7
• Molecular Formula: C15H23N3O
• Molecular Weight: 261.36 g/mol
• IUPAC Name: 7-(5-ethoxypyridin-3-yl)-1-methyl-1,7-diazaspiro[4.4]nonane
• InChI: InChI=1S/C15H23N3O/c1-3-19-14-9-13(10-16-11-14)18-8-6-15(12-18)5-4-7-17(15)2/h9-11H,3-8,12H2,1-2H3
• InChI Key: HHNMXHMUQGXCJL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CN=CC(=C1)N2CCC3(C2)CCCN3C

Description

7-(5-Ethoxypyridin-3-yl)-1-methyl-1,7-diazaspiro[4.4]nonane is a useful research compound. Its molecular formula is C15H23N3O and its molecular weight is 261.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirring solution of 7-(5-ethoxy-3-pyridyl)-1,7-diazaspiro[4.4]nonane (360.4 mg, 1.4 mmol) in 37% aqueous solution of formaldehyde (4 mL) was added 98% formic acid (2 mL) under nitrogen. The reaction mixture was heated to reflux for 8 h. The reaction mixture was cooled to room temperature, then basified with saturated aqueous sodium bicarbonate to pH 8-9 and extracted with chloroform (4×15 mL). The combined chloroform extracts were dried (Na2SO4), filtered and concentrated by rotary evaporation to afford a viscous brown liquid. This was distilled using a Kugelrohr apparatus (2 mm, 180° C.) to give a very light cream-colored syrup (340 mg, 89.3%).